Cas no 820215-71-2 (Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-)

• Product Name: Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-
• CAS No: 820215-71-2
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 701308
• PubChem ID: 23114914
• Update Time: 2025-04-19

Benzenepropanoic acid, 3,4-bis(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3,4-bis(2-propynyloxy)-
• 3-[3,4-bis(prop-2-ynoxy)phenyl]propanoic acid
• SCHEMBL5685740
• DTXSID80630708
• HSVTWABTKBBFEY-UHFFFAOYSA-N
• 3-{3,4-bis(2-propynyloxy)phenyl}propionic acid
• 820215-71-2
• 3-{3,4-Bis[(prop-2-yn-1-yl)oxy]phenyl}propanoic acid

• Inchi： 1S/C15H14O4/c1-3-9-18-13-7-5-12(6-8-15(16)17)11-14(13)19-10-4-2/h1-2,5,7,11H,6,8-10H2,(H,16,17)
• InChI Key： HSVTWABTKBBFEY-UHFFFAOYSA-N
• SMILES： O(CC#C)C1=C(C=CC(=C1)CCC(=O)O)OCC#C

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų